Cas no 1262001-05-7 (Methyl 3-(4-chloro-3-hydroxyphenyl)benzoate)

Methyl 3-(4-chloro-3-hydroxyphenyl)benzoate is a synthetic ester compound featuring a chloro-substituted hydroxyphenyl group attached to a benzoate framework. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The presence of both hydroxyl and chloro functional groups enhances its versatility in further derivatization, such as etherification or cross-coupling reactions. Its ester moiety offers stability while remaining amenable to hydrolysis under controlled conditions. The compound is characterized by high purity and consistent performance, ensuring reliability in research and industrial applications. Proper handling is advised due to potential reactivity of the functional groups.

Methyl 3-(4-chloro-3-hydroxyphenyl)benzoate structure

1262001-05-7 structure

Product Name:Methyl 3-(4-chloro-3-hydroxyphenyl)benzoate

CAS No:1262001-05-7

MF:C₁₄H₁₁ClO₃

MW:262.688343286514

MDL:MFCD18315656

CID:1219794

PubChem ID:53221391

Update Time:2025-06-07

Methyl 3-(4-chloro-3-hydroxyphenyl)benzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-(4-chloro-3-hydroxyphenyl)benzoate
- 2-Chloro-5-(3-methoxycarbonylphenyl)phenol, 95%
- 2-CHLORO-5-(3-METHOXYCARBONYLPHENYL)PHENOL
- 1262001-05-7
- Methyl 4'-chloro-3'-hydroxy[1,1'-biphenyl]-3-carboxylate
- DTXSID30686038
- MFCD18315656
- MDL： MFCD18315656
- Inchi： 1S/C14H11ClO3/c1-18-14(17)11-4-2-3-9(7-11)10-5-6-12(15)13(16)8-10/h2-8,16H,1H3
- InChI Key： QIOAXRIBALVIOG-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1O)C1C=CC=C(C(=O)OC)C=1

Computed Properties

Exact Mass: 262.0396719g/mol
Monoisotopic Mass: 262.0396719g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 295
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 46.5Å²

Methyl 3-(4-chloro-3-hydroxyphenyl)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB321859-5 g	2-Chloro-5-(3-methoxycarbonylphenyl)phenol, 95%; .	1262001-05-7	95%	5g	€1159.00	2023-05-19
abcr	AB321859-5g	2-Chloro-5-(3-methoxycarbonylphenyl)phenol, 95%; .	1262001-05-7	95%	5g	€1159.00	2025-04-21